N-{3-[4-(1-butyl-1H-imidazol-2-yl)-1-piperidinyl]-3-oxopropyl}methanesulfonamide

• IUPAC Name: N-[3-[4-(1-butylimidazol-2-yl)piperidin-1-yl]-3-oxopropyl]methanesulfonamide
• InChI: InChI=1S/C16H28N4O3S/c1-3-4-10-20-13-9-17-16(20)14-6-11-19(12-7-14)15(21)5-8-18-24(2,22)23/h9,13-14,18H,3-8,10-12H2,1-2H3
• InChI Key: YNVHKDMGWSQRHM-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C=CN=C1C2CCN(CC2)C(=O)CCNS(=O)(=O)C
• Molecular Formula: C16H28N4O3S
• Molecular Weight: 356.5 g/mol

Description

Synthesis Analysis

The synthesis of sulfonamide derivatives, including those related to the compound , involves multiple steps, starting from basic heterocyclic scaffolds to more complex structures through reactions like N-acylation and intramolecular cyclization. For example, research has shown that the methanesulfonic acid-catalyzed reaction of certain imidazolyl ethanones with glycerol can produce related dioxolanes and dioxanes, which upon further reactions, yield methanesulfonates and subsequently, cyclized to the title compounds through base-catalyzed ring openings (Upadhyaya et al., 1997).

Molecular Structure Analysis

The molecular structure of sulfonamide derivatives is characterized by their N-SO2 linkage, which plays a critical role in their chemical behavior and biological activity. Structural analyses, including X-ray crystallography, have been used to confirm the configurations of these compounds. For instance, the crystal structure of certain sulfonamide derivatives has been elucidated, showing significant insights into their molecular geometry and intermolecular interactions (Jacobs et al., 2013).

Chemical Reactions and Properties

Sulfonamide compounds undergo a variety of chemical reactions, reflecting their rich chemical reactivity. These include cyclization reactions to form piperidines and sulfination processes that introduce sulfonyl groups into aromatic systems. The reactivity of these compounds is influenced by the presence of the sulfonamide group, which can participate in nucleophilic addition and substitution reactions (Rosen et al., 2011).

Physical Properties Analysis

The physical properties of sulfonamide derivatives, such as solubility, melting point, and crystallinity, are crucial for their practical applications. These properties are determined by the molecular structure and the nature of the substituents on the sulfonamide nitrogen and the aromatic system. Studies have shown that modifications in the sulfonamide structure can significantly alter these physical properties, affecting their usability in various applications (Gowda et al., 2007).

Chemical Properties Analysis

The chemical properties of sulfonamides, including acidity, basicity, and nucleophilicity, are central to their reactivity and biological activity. The sulfonamide group's resonance stabilization and its impact on the electronic structure of the molecule play a key role in determining these properties. Research into the N-alkylation and sulfonation of these compounds has provided valuable insights into their chemical behavior and potential as intermediates in organic synthesis (Canale et al., 2016).